BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for
Fenpropathrin as a Chemical Probe

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(3-Phenoxyphenyl)propanenitrile

Cat. No.: B1594602

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes describe the use of fenpropathrin, a type Il synthetic pyrethroid
insecticide, as a chemical probe to investigate neuronal signaling pathways. While its
precursor, 2-(3-phenoxyphenyl)propanenitrile, is a key intermediate in its synthesis,
fenpropathrin itself is the biologically active molecule. Fenpropathrin primarily targets voltage-
gated sodium channels (VGSCs), causing persistent activation and leading to neuronal
hyperexcitability.[1] Additionally, it exhibits significant neurotoxicity towards dopaminergic
neurons, making it a valuable tool for studying mechanisms of neurodegeneration, particularly
those relevant to Parkinson's disease.[2][3]

This document provides detailed protocols for utilizing fenpropathrin to probe these systems in
both in vitro and in vivo models.
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Compound Fenpropathrin
RS)-a-Cyano-3-phenoxybenzyl 2,2,3,3-

UPAC Name ‘fetr;meth);lcyclop?ropane)::arboiylate

Synonyms Danitol, Meothrin, Tame

CAS Number 39515-41-8

Molecular Formula C22H23NO3

Molecular Weight 349.43 g/mol

Primary Target

Voltage-Gated Sodium Channels (VGSCs)

Secondary Target

Dopaminergic Neurons

Mechanism of Action

Prolongs the open state of VGSCs, leading to
membrane depolarization and hyperexcitability.
[1] Induces apoptosis and oxidative stress in
dopaminergic neurons.[2]

Data Presentation

In Vitro Neurotoxicity Data

The following table summarizes the cytotoxic effects of fenpropathrin on the human

neuroblastoma cell line SH-SY5Y, as determined by the MTT assay after a 24-hour exposure.

Concentration (M)

Cell Viability (%)

1 56.09 +4.61
10 51.77 +3.17
25 42.83 +3.45
50 28.01+1.42
100 36.86 + 1.83

Data adapted from Xiong et al., 2016.[2]
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Ecotoxicity Data (Zebrafish Embryo)

The following table presents the lethal and effective concentrations of fenpropathrin in zebrafish
embryos after 96 hours of exposure.

Parameter Value (mg a.i./L)
LC50 0.156 (0.121-0.202)
EC50 0.016

Data adapted from Sarmah et al., 2023.

Signaling Pathways and Experimental Workflows
Fenpropathrin's Effect on Voltage-Gated Sodium
Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chemical Probe]. BenchChem, [2025]. [Online PDF]. Available at:
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as-a-chemical-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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